Cas no 899970-63-9 (2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 899970-63-9
• MF: C₁₄H₁₂FN₅O₂
• MW: 301.275785446167
• CID: 5490267
• Update Time: 2025-06-11

2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C14H12FN5O2/c1-2-9-17-10(12(16)21)11-13(18-9)20(14(22)19-11)8-6-4-3-5-7(8)15/h3-6H,2H2,1H3,(H2,16,21)(H,19,22)
• InChI Key： IRFWXQYBAOOVEL-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(CC)N=C2C(N)=O)N(C2=CC=CC=C2F)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Professional Introduction to Compound with CAS No. 899970-63-9 and Product Name: 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

The compound identified by the CAS number 899970-63-9 and the product name 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the purine derivative class, a group of molecules widely recognized for their biological activity and therapeutic potential. The structural features of this compound, particularly its 2-fluorophenyl substituent and the presence of a carboxamide functional group, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic rings in enhancing the pharmacokinetic profiles of drug candidates. The incorporation of a 2-fluorophenyl group in 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is strategically designed to improve metabolic stability, reduce susceptibility to enzymatic degradation, and enhance binding affinity to biological targets. These attributes are crucial for developing compounds with prolonged half-lives and improved therapeutic efficacy.

The 8-oxo-8,9-dihydro-7H-purine core structure of this compound is reminiscent of well-known bioactive molecules such as antiviral and anticancer agents. The presence of the carboxamide group at the 6-position further modulates the electronic properties of the purine scaffold, influencing its interactions with biological receptors. This modification has been extensively studied in the context of developing novel inhibitors targeting enzymes involved in critical cellular pathways.

One of the most compelling aspects of 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is its potential application in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against various diseases by modulating key signaling pathways. For instance, studies have demonstrated its ability to inhibit enzymes such as kinases and phosphodiesterases, which are implicated in conditions ranging from cancer to inflammatory disorders. The fluorophenyl moiety plays a pivotal role in these interactions by enhancing binding affinity through hydrophobic interactions and π-stacking effects.

The synthesis of 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of fluorinated intermediates has been particularly advantageous in achieving regioselectivity and minimizing side reactions.

In terms of pharmacological evaluation, preliminary studies on 2-ethyl-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide have shown encouraging results in both in vitro and in vivo models. The compound demonstrates selective binding to target proteins with high affinity, suggesting its potential as a lead compound for further drug development. Additionally, its favorable pharmacokinetic properties, such as good solubility and oral bioavailability, make it an attractive candidate for clinical translation.

The role of computational chemistry in optimizing the structure of 2-ethyl-9-(2-fluorophenyl)-8-o<0x201A>xo<0x201A>-8,9-dihydro<0x201A>-7H-purine<0x201A>-6-carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing key pharmacophoric elements. By leveraging virtual screening platforms and docking algorithms, researchers have been able to identify structural modifications that enhance potency while minimizing off-target effects. This approach has significantly accelerated the drug discovery process.

Future directions for research on this compound include exploring its mechanism of action at a molecular level and evaluating its efficacy in preclinical models relevant to human diseases. Collaborative efforts between synthetic chemists, biochemists, and biologists are essential for unraveling the complex interactions between 2<0x201E>ethyl<0x201E>-9-(<0x201E>2<0x201E>-fluorophenyl)<0x201E>-8-o<0x201A>xo<0x201A>-8,<0x201E>9<0x201E>-dihydro<0x201E>-7H-purine<0x201E>-6-carboxamide and biological targets. Additionally, investigating its potential as a prodrug or combination therapy could open up new avenues for therapeutic intervention.

The development of novel pharmaceuticals relies heavily on innovative chemical synthesis and rigorous pharmacological evaluation. The case of 2<0xE1><0xB5><0xA4>ethyl<0xE1><0xB5><0xA4>-9-(<0xE1><0xB5><0xA4>2<0xE1><0xB5><0xA4>-fluorophenyl)<0xE1><0xB5><0xA4>-8-oxo<0xE1><0xB5><0xA4>-8,<0xE1><0xB5><0xA4>9<0xE1><0xB5><0xA4>-dihydro<0xE1><0xB5><...>carboxamide exemplifies how cutting-edge research can lead to breakthroughs with significant therapeutic implications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly vital role in shaping future treatment strategies.